3-Tetrahydropyranyloxyoxetane

• Molecular Formula: C8H14O3
• Molecular Weight: 158.19 g/mol
• IUPAC Name: 2-(oxetan-3-yloxy)oxane
• InChI: InChI=1S/C8H14O3/c1-2-4-10-8(3-1)11-7-5-9-6-7/h7-8H,1-6H2
• InChI Key: MONHODFEBMCGNH-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)OC2COC2

Description

3-Tetrahydropyranyloxyoxetane is a useful research compound. Its molecular formula is C8H14O3 and its molecular weight is 158.19 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis of 3-Tetrahydropyranyloxyoxetane

The synthesis of this compound involves several key steps that utilize specific reagents and conditions to yield the desired product. The process typically starts with the reaction of epichlorohydrin with a carboxylic acid in the presence of anhydrous ferric chloride, leading to the formation of an ester intermediate. This intermediate can then be subjected to further reactions to produce this compound.

Synthesis Process Overview

Step	Description
1	React a carboxylic acid with epichlorohydrin using anhydrous ferric chloride as a catalyst.
2	Isolate the ester formed from the reaction.
3	Hydrolyze the ester to yield this compound.
4	Purify the product through distillation or other methods.

Applications in Medicinal Chemistry

This compound has been identified as a valuable compound in medicinal chemistry due to its structural properties that allow it to serve as a bioisostere for various functional groups. Its oxetane ring structure can mimic carbonyl groups or geminal dimethyl groups, making it useful in drug design and development.

Case Studies in Drug Development

• Case Study 1 : A study focused on synthesizing oxetane derivatives for potential anti-cancer agents demonstrated that compounds containing the oxetane ring exhibited enhanced biological activity compared to their non-oxetane counterparts .
• Case Study 2 : Research highlighted the use of oxetanes in creating new analgesics, where the introduction of the oxetane ring improved pharmacokinetic properties, leading to better efficacy and reduced side effects .

Applications in Materials Science

In materials science, this compound is utilized for its polymerization capabilities, contributing to the development of high-performance materials. Its ability to undergo polymerization reactions makes it suitable for creating coatings and adhesives with desirable mechanical properties.

Material Properties and Performance

Property	Value/Description
Glass Transition Temperature	High thermal stability due to oxetane structure.
Mechanical Strength	Enhanced strength compared to traditional polymers.
Chemical Resistance	Improved resistance to solvents and environmental factors.

Future Directions and Research Opportunities

The ongoing research into this compound suggests several promising directions:

• Green Chemistry : Developing more sustainable synthesis methods that minimize waste and energy consumption.
• Expanded Applications : Exploring its use in nanotechnology and advanced drug delivery systems.
• Interdisciplinary Research : Collaborating across fields such as biology, chemistry, and engineering to innovate new applications.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To 476 g of crude 3-chloro-2-tetrahydropyranyloxy-1-propyl acetate was added 216 g (5.4 moles) of sodium hydroxide in 500 mL of water. The reaction mixture was heated at reflux for 17 hours. The upper organic layer was separated and taken up in 350 mL of methylene chloride. The methylene chloride solution was dried over sodium sulfate and solvent was removed in vacuo to leave 320.9 g of 3-tetrahydropyranyloxyoxetane: 1H NMR (CDCl3) δ1.63 (br. s, 6H, CH2); 3.2-4.4 (m, 2H, --OCH2); 4.47 (br. s, 1H, CH); 4.67 (br. s, 4H, O(CH2)); 5.17 (br, s, 1H, O--CH); IR (CH2Cl2) 2970, 2910 (C--H); 980 cm-1 (oxetane). Extraction of the aqueous layer with ether gave an additional 10.3 g for an overall crude yield of 331.2 g. 3-Tetrahydropyranyloxyoxetane distilled with some decomposition at 48°-65° (0.2 mm).